cis-9-Tricosene cis-9-Tricosene (9Z)-Tricosene is a pheromone released by insects, including D. melanogaster, M. domestica (house fly), and A. mellifera L. (honey bee). In Drosophila, it induces aggregation behavior and is an oviposition guidance cue for females. Due to its aggregation-inducing activity, it is used as a bait pesticide to attract insects to traps. The mechanism of action in Drosophila is the activation of antennal basiconic Or7a receptors. It is also highly produced by honey bees during the waggle dance, which is a complex communication process used to alert nest-mates of the location and profitability of a food source. When injected into a hive, (9Z)-tricosene induced foraging behavior.
Brand Name: Vulcanchem
CAS No.: 27519-02-4
Catalog No.: VC026895
InChI: InChI=1S/C23H46/c1-3-5-7-9-11-13-15-17-19-21-23-22-20-18-16-14-12-10-8-6-4-2/h17,19H,3-16,18,20-23H2,1-2H3/b19-17-
SMILES: CCCCCCCCCCCCCC=CCCCCCCCC
Molecular Formula: C23H46
Molecular Weight: 322.621

cis-9-Tricosene

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CAS No.: 27519-02-4

Pheromone

Catalog No.: VC026895

Molecular Formula: C23H46

Molecular Weight: 322.621

IUPAC Name: (Z)-tricos-9-ene

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cis-9-Tricosene - 27519-02-4

CAS No. 27519-02-4
Product Name cis-9-Tricosene
IUPAC Name (Z)-tricos-9-ene
Synonyms (Z)-tricos-9-ene;(Z)-tricos-9-ene; cis-tricos-9-ene; (9Z)-tricos-9-ene; (Z)-Tricos-9-ene; MUSCAMONE; MUSCALURE; Tricosene; tricos-9c-ene; cis-9-Tricosene,Muscalure; FLYBAIT; (9Z)-9-tricosene; cis-9-Tricosene;;
Molecular Formula C23H46
Molecular Weight 322.621
InChI InChI=1S/C23H46/c1-3-5-7-9-11-13-15-17-19-21-23-22-20-18-16-14-12-10-8-6-4-2/h17,19H,3-16,18,20-23H2,1-2H3/b19-17-
InChIKey IGOWHGRNPLFNDJ-ZPHPHTNESA-N
SMILES CCCCCCCCCCCCCC=CCCCCCCCC
Description (9Z)-Tricosene is a pheromone released by insects, including D. melanogaster, M. domestica (house fly), and A. mellifera L. (honey bee). In Drosophila, it induces aggregation behavior and is an oviposition guidance cue for females. Due to its aggregation-inducing activity, it is used as a bait pesticide to attract insects to traps. The mechanism of action in Drosophila is the activation of antennal basiconic Or7a receptors. It is also highly produced by honey bees during the waggle dance, which is a complex communication process used to alert nest-mates of the location and profitability of a food source. When injected into a hive, (9Z)-tricosene induced foraging behavior.